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GSK6853 Binding Affinity Data

The table below summarizes the key quantitative data available for GSK6853 from various assay methods,

including BROMOscan.

Assay
Method

Reported Value Target Description

BROMOscan ( K_D = 0.3 \text{ nM} )

[1]

BRPF1 Direct measurement of binding

affinity.

BROMOscan Selectivity >1600-fold [1] 48 other

bromodomains

Demonstrates high specificity for

BRPF1 over other bromodomains in a
broad panel.

TR-FRET ( pIC_{50} = 8.1 ) ((
IC_{50} \approx 8 \text{

nM} )) [2] [1]

BRPF1 Functional inhibition in a time-
resolved fluorescence resonance

energy transfer assay.

NanoBRET ( IC_{50} = 20 \text{ nM}

) [1]

BRPF1B Cellular target engagement assay

measuring displacement from
histones in cells.
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The BROMOscan assay is a high-throughput binding assay used to evaluate the selectivity of bromodomain

inhibitors across a panel of bromodomains [3]. The general workflow is as follows:

Assay Principle: The assay is based on an avidin-coated capture system. Biotinylated
bromodomain proteins are immobilized on streptavidin-coated beads. A test ligand (like GSK6853)

competes with an immobilized, affinity-tagged tracer ligand for binding to the bromodomain [3] [1].
Selectivity Profiling: The power of this method lies in its ability to run in parallel against a broad
panel of bromodomains (e.g., 34 to 48 different domains), generating a comprehensive selectivity
profile for a compound [4] [3] [1].

Data Output: The primary data output is a dissociation constant (( K_D )) or an inhibitory
concentration (( IC_{50} )), which quantifies the binding affinity and potency of the compound for each

bromodomain in the panel [1].

The following diagram illustrates the general workflow and principle of the BROMOscan assay:

1. Assay Setup 2. Competition Step

3. Detection & Analysis
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Important Notes for Researchers

No Detailed Protocol: The search results describe the purpose and output of the BROMOscan
assay but do not provide a detailed, step-by-step laboratory manual with specifics like reagent

concentrations, incubation times, or buffer compositions.
Recommended Concentration: For cell-based assays using GSK6853, it is recommended to use a

concentration no higher than 1 µM to minimize the potential for off-target effects [1].
Inactive Control: An inactive structural analog, GSK9311, is available and should be used as a

negative control to help confirm that observed phenotypic effects are due to BRPF1 inhibition [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [BROMOscan binding assay GSK6853 protocol]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b529491#bromoscan-

binding-assay-gsk6853-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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